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Compound of Interest

Compound Name:
(Oxolan-2-yl)methanesulfinyl

chloride

Cat. No.: B15253195

Get Quote

Executive Summary & Chemical Identity
(Oxolan-2-yl)methanesulfinyl chloride is a specialized heterocyclic organosulfur building

block used primarily in the synthesis of chiral sulfinamides and sulfinates. Distinguished by its

tetrahydrofuran (THF) core, this reagent introduces both a polar ether motif and a stereogenic

center (at the C2 position of the oxolane ring) early in the drug discovery scaffold.

Unlike its more common sulfonyl analog (which possesses two oxygens on sulfur), the sulfinyl

chloride moiety (-S(=O)Cl) is chemically distinct, offering unique reactivity profiles including the

potential for diastereoselective nucleophilic substitution at the sulfur atom.
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Property Specification

Systematic Name (Oxolan-2-yl)methanesulfinyl chloride

Alternative Names
(Tetrahydrofuran-2-yl)methanesulfinyl chloride;

Tetrahydrofurfuryl sulfinyl chloride

CAS Number 1859452-34-8

Molecular Weight 168.64 g/mol

Molecular Formula C₅H₉ClO₂S

SMILES O=S(CC1OCCC1)Cl

Physical State
Colorless to pale yellow oil (typically generated

in situ or stored frozen)

Solubility
Soluble in DCM, THF, CHCl₃; decomposes in

water/alcohols

Critical Distinction: Do not confuse with (Oxolan-2-yl)methanesulfonyl chloride (CAS 338453-29-

5, MW 184.64 g/mol ). The sulfinyl variant discussed here has one fewer oxygen atom and

exhibits markedly different stability and reactivity patterns.

Synthetic Architecture
The generation of (oxolan-2-yl)methanesulfinyl chloride is rarely a "shelf-stable" process; it

is best approached as a reactive intermediate generated from the corresponding thiol. The

synthesis exploits the oxidative chlorination of (oxolan-2-yl)methanethiol (tetrahydrofurfuryl

mercaptan).
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Precursor Activation: The starting material, tetrahydrofurfuryl alcohol, is converted to the thiol

(via tosylation/thioacetate displacement or direct thiourea reaction).

Oxidative Chlorination: The thiol is treated with sulfuryl chloride (SO₂Cl₂) or chlorine gas (Cl₂)

in the presence of acetic anhydride. This transforms the mercaptan (-SH) directly into the

sulfinyl chloride (-S(O)Cl).

Experimental Protocol (In Situ Generation)
Note: Sulfinyl chlorides are moisture-sensitive and thermally unstable. This protocol assumes

anhydrous conditions.

Reagents: (Oxolan-2-yl)methanethiol (1.0 eq), Sulfuryl chloride (SO₂Cl₂, 1.05 eq), Acetic

anhydride (1.0 eq), Dichloromethane (DCM, anhydrous).

Setup: Flame-dried 3-neck flask under Argon atmosphere, cooled to -78°C.

Addition: Dissolve the thiol in DCM. Add acetic anhydride (scavenges liberated acid/water).

Dropwise add SO₂Cl₂ over 20 minutes.

Reaction: Allow to warm to -10°C. Evolution of HCl gas and SO₂ indicates conversion.

Usage: The resulting solution of (oxolan-2-yl)methanesulfinyl chloride should be used

immediately for subsequent coupling (e.g., with amines). Isolation is generally avoided due

to disproportionation risks.

Visualization: Synthetic Pathway
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Figure 1: Step-wise generation of the sulfinyl chloride from alcohol precursors.

Reactivity & Applications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15253195/docs?utm_src=pdf-body#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs?utm_src=pdf-body-img#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The core utility of (oxolan-2-yl)methanesulfinyl chloride lies in its electrophilicity at the sulfur

atom. Unlike sulfonyl chlorides which form stable sulfonamides, sulfinyl chlorides form

sulfinamides.

Mechanistic Insight: The Stereogenic Sulfur
When this reagent reacts with a nucleophile (e.g., a primary amine), the sulfur atom becomes a

chiral center (if the two remaining substituents are different, which they are).

Chirality 1: The THF ring has a chiral center at C2.

Chirality 2: The Sulfur atom becomes chiral upon substitution.

Result: The product is a mixture of diastereomers. Advanced protocols may use chiral amine

auxiliaries to resolve the sulfur stereocenter, utilizing the THF ring's steric bulk to direct facial

selectivity.

Standard Coupling Protocol (Schotten-Baumann
Conditions)
To synthesize a sulfinamide library:

Substrate: Primary or secondary amine (1.0 eq) in DCM.

Base: Triethylamine or DIPEA (2.5 eq) to quench HCl.

Coupling: Add the cold (-20°C) solution of (oxolan-2-yl)methanesulfinyl chloride slowly to

the amine solution.

Observation: Reaction is rapid (<1 hour). Monitor by TLC (disappearance of amine).

Workup: Wash with cold 5% NaHCO₃. Sulfinamides are sensitive to acid hydrolysis; avoid

acidic washes.

Visualization: Divergent Reactivity
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Figure 2: Divergent reaction pathways controlled by nucleophile selection.

Stability & Handling
The "Senior Application Scientist" perspective dictates a rigorous approach to stability. This is

not a compound to leave on the bench.

Hydrolytic Instability: The S-Cl bond is highly susceptible to hydrolysis, yielding (oxolan-2-

yl)methanesulfinic acid, which rapidly disproportionates.

Protocol: All glassware must be oven-dried. Solvents must be anhydrous (Karl Fischer <

50 ppm water).

Thermal Instability: Sulfinyl chlorides can eliminate HCl or decompose to disulfides upon

heating.

Storage: If isolation is strictly necessary, store at -20°C under Argon. However, in situ use

is the industry standard.

Corrosivity: The compound releases HCl on contact with moisture. Use acid-resistant seals

and venting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195/docs#technical-deep-dive-oxolan-2-yl-methanesulfinyl-chloride
https://www.benchchem.com/product/b15253195?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

